Cas no 61631-73-0 (1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime)

• Product Name: 1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime
• CAS No: 61631-73-0
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 472074
• PubChem ID: 71393951
• Update Time: 2025-04-19

1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(4-nitrophenyl)-1-phenyl-, oxime
• N-[3-(4-nitrophenyl)-1-phenylpropylidene]hydroxylamine
• 61631-73-0
• DTXSID50815686

• Inchi： 1S/C15H14N2O3/c18-16-15(13-4-2-1-3-5-13)11-8-12-6-9-14(10-7-12)17(19)20/h1-7,9-10,18H,8,11H2
• InChI Key： UXVKIOBTASHDET-UHFFFAOYSA-N
• SMILES： ON=C(C1C=CC=CC=1)CCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 75.73